Cas no 681223-13-2 (N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide)

• Product Name: N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide
• CAS No: 681223-13-2
• MF: C₁₈H₂₀ClN₃O₂S₂
• MW: 409.953300476074
• CID: 6088498
• PubChem ID: 2158832
• Update Time: 2025-10-30

N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide
• Acetamide, N-[4-(4-chlorophenyl)-2-thiazolyl]-2-[[2-oxo-2-(1-piperidinyl)ethyl]thio]-
• Oprea1_849896
• 681223-13-2
• N-(4-(4-chlorophenyl)thiazol-2-yl)-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)acetamide
• F0558-0088
• N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}acetamide
• AKOS024583455
• N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(2-oxo-2-piperidin-1-ylethyl)sulfanylacetamide

• Inchi： 1S/C18H20ClN3O2S2/c19-14-6-4-13(5-7-14)15-10-26-18(20-15)21-16(23)11-25-12-17(24)22-8-2-1-3-9-22/h4-7,10H,1-3,8-9,11-12H2,(H,20,21,23)
• InChI Key： CLXXRPPZLOWLHZ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(Cl)C=C2)=CS1)(=O)CSCC(=O)N1CCCCC1

Computed Properties

• Exact Mass: 409.0685469g/mol
• Monoisotopic Mass: 409.0685469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• pka: 8.05±0.50(Predicted)

Additional information on N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide

Introduction to N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide (CAS No. 681223-13-2)

N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 681223-13-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, positions it as a potential candidate for various therapeutic applications.

The core structure of N-4-(4-chlorophenyl)-1,3-thiazol-2-yl moiety is derived from thiazole, a heterocyclic compound known for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The presence of the 4-chlorophenyl group enhances the lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution. This feature makes the compound an attractive candidate for oral administration and systemic delivery.

The amide functional group in the molecule, specifically 2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}, introduces additional complexity and potential biological activity. Piperidine derivatives are well-known for their role in drug development due to their ability to enhance binding affinity and selectivity. The sulfanyl group further contributes to the molecule's interactions with biological targets, potentially modulating enzyme activity or receptor binding.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the pharmacokinetic and pharmacodynamic properties of N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-{2^-oxo^-2^-(piperidin^-1-yl)ethylsulfanyl}acetamide. These studies suggest that the compound exhibits favorable solubility and stability, which are crucial for its formulation into effective pharmaceutical products. Additionally, preliminary in vitro studies have indicated that this molecule demonstrates potential inhibitory activity against certain enzymes and receptors associated with various diseases.

The synthesis of N-4-(4-chlorophenyl)-1,3-thiazol-2-_ylyl-2-{2_-oxo-2-(piperidin -1 -yl)ethylsulfanyl}acetamide (CAS No. 681223 -13 -2) involves multiple steps, including condensation reactions, cyclization processes, and functional group transformations. The precise control of reaction conditions is essential to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry techniques, have been employed to optimize the synthesis pathway. These approaches not only improve efficiency but also minimize waste generation, aligning with the principles of green chemistry.

In the realm of drug discovery, the identification of novel scaffolds with unique biological profiles is paramount. The structural features of N- 4-(4-chlorophenyl) -1, 3-thiazol -2 -ylyl -] strong> 。 strong> > > > >

The future directions of research on N- 4-(4-chlorophenyl) -1, 3-thiazol -2 -ylyl -] > >

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